Cas no 18905-15-2 ()
structure
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C6H8O6/c7-4(8)1-3(6(11)12)2-5(9)10/h3H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/p-3
- InChI Key： KQTIIICEAUMSDG-UHFFFAOYSA-K
- SMILES： [O-]C(C(CC(=O)[O-])CC(=O)[O-])=O
Computed Properties
- Exact Mass: 173.00861288g/mol
- Monoisotopic Mass: 173.00861288g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120Ų
- XLogP3: 0.7
Related Literature
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1. ΔG° and TΔS° charge relationships for the binding of carboxylic anions by open-chain polyammonium cationsConcetta De Stefano,Ottavia Giuffrè,Silvio Sammartano J. Chem. Soc. Faraday Trans. 1998 94 2395
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Yi Zhang,Zhiyong Gao,Xue Yang,Genqing Yang,Jiuli Chang,Kai Jiang RSC Adv. 2019 9 6084
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3. Mixed aminocarboxylic ligand complexesAlessandro De Robertis,Concetta De Stefano,Claudia Foti,Silvio Sammartano,Antonio Gianguzza J. Chem. Soc. Faraday Trans. 1995 91 1619
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Yi Zhang,Zhiyong Gao,Xue Yang,Genqing Yang,Jiuli Chang,Kai Jiang RSC Adv. 2019 9 6084
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